(3β)-7-Dehydro Cholesterol-d7 (Major)
(3β)-7-Dehydro Cholesterol-d7 (Major)
Brand Name:
Vulcanchem
CAS No.:
388622-58-0
VCID:
VC0129703
InChI:
InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3,18D
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C₂₇H₃₇D₇O
Molecular Weight:
391.68
(3β)-7-Dehydro Cholesterol-d7 (Major)
CAS No.: 388622-58-0
Reference Standards
VCID: VC0129703
Molecular Formula: C₂₇H₃₇D₇O
Molecular Weight: 391.68
CAS No. | 388622-58-0 |
---|---|
Product Name | (3β)-7-Dehydro Cholesterol-d7 (Major) |
Molecular Formula | C₂₇H₃₇D₇O |
Molecular Weight | 391.68 |
IUPAC Name | (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6,7,7,7-tetradeuterio-6-(trideuteriomethyl)heptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
Standard InChI | InChI=1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9-10,18-19,21,23-25,28H,6-8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26+,27-/m1/s1/i1D3,2D3,18D |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
Synonyms | Cholesta-5,7-dien-3β-ol-d7; 7,8-Didehydrocholesterol-d7; 7-Dehydrocholesterin-d7; Provitamin D3-d7 |
PubChem Compound | 70699278 |
Last Modified | Nov 11 2021 |
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